Cas no 2229368-13-0 (2-(azetidin-3-yloxy)-5-bromo-1,3-thiazole)

2-(azetidin-3-yloxy)-5-bromo-1,3-thiazole structure
2229368-13-0 structure
Product Name:2-(azetidin-3-yloxy)-5-bromo-1,3-thiazole
CAS No:2229368-13-0
MF:C6H7BrN2OS
MW:235.101578950882
CID:6445297
PubChem ID:165804314
Update Time:2024-01-07

2-(azetidin-3-yloxy)-5-bromo-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(azetidin-3-yloxy)-5-bromo-1,3-thiazole
    • EN300-1920469
    • 2229368-13-0
    • Inchi: 1S/C6H7BrN2OS/c7-5-3-9-6(11-5)10-4-1-8-2-4/h3-4,8H,1-2H2
    • InChI Key: BBSSAPARJVCSNJ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(OC2CNC2)S1

Computed Properties

  • Exact Mass: 233.94625g/mol
  • Monoisotopic Mass: 233.94625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.4Ų

2-(azetidin-3-yloxy)-5-bromo-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
EN300-1920469-10.0g
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